![molecular formula C12H12O4 B6205913 methyl 2-ethynyl-4,5-dimethoxybenzoate CAS No. 637348-14-2](/img/no-structure.png)
methyl 2-ethynyl-4,5-dimethoxybenzoate
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Overview
Description
Molecular Structure Analysis
The molecular structure of methyl 2-ethynyl-4,5-dimethoxybenzoate is not explicitly provided in the available resources .Physical And Chemical Properties Analysis
The physical and chemical properties of this compound are not explicitly provided in the available resources .Properties
{ "Design of the Synthesis Pathway": "The synthesis of methyl 2-ethynyl-4,5-dimethoxybenzoate can be achieved through a multi-step process involving the reaction of various starting materials.", "Starting Materials": [ "4,5-dimethoxybenzoic acid", "acetic anhydride", "sodium acetate", "methyl magnesium bromide", "acetylene gas", "palladium on carbon", "methanol" ], "Reaction": [ "Step 1: 4,5-dimethoxybenzoic acid is reacted with acetic anhydride and sodium acetate to form 4,5-dimethoxybenzoyl acetate.", "Step 2: 4,5-dimethoxybenzoyl acetate is then reacted with methyl magnesium bromide to form methyl 2-(4,5-dimethoxyphenyl)acetate.", "Step 3: Methyl 2-(4,5-dimethoxyphenyl)acetate is then reacted with acetylene gas in the presence of palladium on carbon to form methyl 2-ethynyl-4,5-dimethoxyphenylacetate.", "Step 4: Finally, methyl 2-ethynyl-4,5-dimethoxyphenylacetate is hydrolyzed with methanol to form the desired product, methyl 2-ethynyl-4,5-dimethoxybenzoate." ] } | |
637348-14-2 | |
Molecular Formula |
C12H12O4 |
Molecular Weight |
220.2 |
Purity |
95 |
Origin of Product |
United States |
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